2-[(2,4-Difluoroanilino)methyl]-6-methoxybenzenol

• IUPAC Name: 2-[(2,4-difluoroanilino)methyl]-6-methoxyphenol
• InChI: InChI=1S/C14H13F2NO2/c1-19-13-4-2-3-9(14(13)18)8-17-12-6-5-10(15)7-11(12)16/h2-7,17-18H,8H2,1H3
• InChI Key: PDPXRHUKAXIESG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)CNC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H13F2NO2
• Molecular Weight: 265.25 g/mol
• CAS No.: 451469-51-5

Description

2-[(2,4-Difluoroanilino)methyl]-6-methoxybenzenol is a useful research compound. Its molecular formula is C14H13F2NO2 and its molecular weight is 265.26. The purity is usually 95%.
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Scientific Research Applications

Proxy for Terrestrial Biomass

Methoxyphenols, closely related to 2-[(2,4-Difluoroanilino)methyl]-6-methoxybenzenol, are useful proxies for terrestrial biomass. They assist in investigating chemical changes in lignin during hydrothermal alteration, as demonstrated by closed system microscale pyrolysis studies (Vane & Abbott, 1999).

Electrochemical Properties and Environmental Impact

The compound's structural analogs have been studied for their electrochemical properties. For instance, the electrochemical reduction of methyl triclosan, a derivative, has implications for environmental pollutants (Peverly et al., 2014).

Corrosion Inhibition

2-Aminobenzene-1,3-dicarbonitriles derivatives, structurally similar to the compound, have been explored as corrosion inhibitors. This is significant for materials science and industrial applications (Verma et al., 2015).

Applications in Organic Synthesis

The compound's relatives have been used in various organic synthesis processes, like the reaction of Lawesson's Reagent with aromatic dihydroxy compounds. This contributes to the development of new organic compounds (Shabana et al., 1994).

Biological Material Analysis

Its analogs are also used in the determination of 2-methoxyhydroxybenzene in biological material, which is crucial for chemical analysis and forensic investigations (Chernova et al., 2020).

Bifunctional Catalysis

In catalysis, derivatives like anisole (methoxybenzene) are studied for their role in converting biomass lignin to gasoline-range molecules, showcasing the compound's relevance in sustainable energy research (Zhu et al., 2011).

Antimicrobial Properties

Methyl(2E)-2-{[N-(2-formylphenyl)(4-methylbenzene)sulfonamido]methyl}-3-(2-methoxyphenyl)prop-2-enoate, a structurally related compound, exhibits antimicrobial activity, indicating potential medical and pharmacological applications (Murugavel et al., 2017).

Safety and Hazards

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